

Ceftobiprole Medocaril: A Comparative Meta-Analysis of Clinical Trial Outcomes

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *Ceftobiprole medocaril*

Cat. No.: *B3132767*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals


This guide provides a comprehensive meta-analysis of clinical trials involving **ceftobiprole medocaril**, a fifth-generation cephalosporin. It offers an objective comparison of its performance against other antibiotics in key indications, supported by experimental data and detailed methodologies.

Executive Summary

Ceftobiprole has demonstrated non-inferiority to standard-of-care comparators in the treatment of Community-Acquired Pneumonia (CAP), Hospital-Acquired Pneumonia (HAP), Acute Bacterial Skin and Skin Structure Infections (ABSSSI), and complicated Staphylococcus aureus Bacteremia (SAB). Its broad spectrum of activity, which includes methicillin-resistant Staphylococcus aureus (MRSA), positions it as a valuable therapeutic option, particularly in cases where MRSA is suspected or confirmed.

Mechanism of Action

Ceftobiprole exerts its bactericidal effect by inhibiting bacterial cell wall synthesis. It binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes in the final steps of peptidoglycan synthesis. A key feature of ceftobiprole is its high affinity for PBP2a, the protein encoded by the *mecA* gene that confers methicillin resistance in staphylococci.^{[1][2][3]} This strong binding to PBP2a allows ceftobiprole to be effective against MRSA, a capability lacking in many other β -lactam antibiotics.^{[1][3][4]}



[Click to download full resolution via product page](#)

Ceftobiprole's mechanism of action against MRSA.

Comparative Clinical Efficacy

The following tables summarize the key quantitative data from major clinical trials comparing ceftobiprole to other antibiotics across different indications.

Table 1: Community-Acquired Pneumonia (CAP)

Trial	Treatment Arms	Patient Population	Primary Endpoint	Ceftobiprole	Comparator	Difference (95% CI)
Phase 3 (Re-analysis)[5][6][7][8]	Ceftobiprole vs. Ceftriaxone ± Linezolid	618 hospitalized adults with CAP (Day 3 ITT)	Clinical success at Day 3	71.0%	71.1%	-0.1% (-6.6 to 6.4)
Original Phase 3[9][10][11]	Ceftobiprole vs. Ceftriaxone ± Linezolid	469 hospitalized adults with CAP (Clinically Evaluable)	Clinical cure at Test-of-Cure (TOC)	86.6%	87.4%	-0.8% (-5.8 to 4.2)

Table 2: Hospital-Acquired Pneumonia (HAP)

Trial	Treatment Arms	Patient Population	Primary Endpoint	Ceftobiprole	Comparator	Difference (95% CI)
Phase 3[12][13][14][15]	Ceftobiprole vs. Ceftazidime + Linezolid	781 hospitalized adults with HAP (ITT)	Clinical cure at TOC	49.9%	52.8%	-2.9% (-10.0 to 4.1)
Phase 3 (HAP excluding VAP)[12][13][14][15]	Ceftobiprole vs. Ceftazidime + Linezolid	571 hospitalized adults with HAP (ITT)	Clinical cure at TOC	59.6%	58.8%	0.8% (-7.3 to 8.8)

Table 3: Acute Bacterial Skin and Skin Structure Infections (ABSSSI)

Trial	Treatment Arms	Patient Population	Primary Endpoint	Ceftobiprole	Comparator	Difference (95% CI)
TARGET[6][17][18][19]	Ceftobiprole vs. Vancomycin + Aztreonam	679 adults with ABSSSI (ITT)	Early clinical response (48-72h)	91.3%	88.1%	3.3% (-1.2 to 7.8)
TARGET[6][17][18][19]	Ceftobiprole vs. Vancomycin + Aztreonam	679 adults with ABSSSI (ITT)	Clinical success at TOC	90.1%	89.0%	1.1% (-3.2 to 5.5)

Table 4: Complicated Staphylococcus aureus Bacteremia (SAB)

Trial	Treatment Arms	Patient Population	Primary Endpoint	Ceftobiprole	Comparator	Difference (95% CI)
ERADICATE [20][21][22][23]	Ceftobiprole vs. Daptomycin ± Aztreonam	387 adults with complicated SAB (mITT)	Overall clinical success at Day 70	69.8%	68.7%	2.0% (-7.1 to 11.1)

Experimental Protocols and Methodologies


The clinical trials cited in this guide were randomized, double-blind, multicenter studies designed to establish the non-inferiority of ceftobiprole to the respective comparators.

Pneumonia Trials (CAP & HAP)

The pivotal trials for CAP and HAP enrolled adult patients requiring hospitalization for their infection.[9][13]

- CAP Trial vs. Ceftriaxone ± Linezolid:
 - Inclusion Criteria: Hospitalized adults with radiographically confirmed pneumonia.[9]
 - Treatment: Ceftobiprole 500 mg IV every 8 hours versus ceftriaxone 2 g IV every 24 hours. Linezolid was added to the ceftriaxone arm if MRSA was suspected.[6][8]
 - Primary Endpoint: Originally, clinical cure at the Test-of-Cure (TOC) visit (7-14 days post-treatment).[9] A re-analysis used the FDA-preferred endpoint of early clinical success at Day 3, defined by improvement in at least two cardinal symptoms of pneumonia.[5][6][7][8]
- HAP Trial vs. Ceftazidime + Linezolid:
 - Inclusion Criteria: Adults with HAP, including a subset with ventilator-associated pneumonia (VAP).[12][13]
 - Treatment: Ceftobiprole 500 mg IV every 8 hours versus ceftazidime 2 g IV every 8 hours plus linezolid 600 mg IV every 12 hours.[12][13]

- Primary Endpoint: Clinical cure at the TOC visit.[12][13] Non-inferiority was not met in the VAP subgroup.[13]



[Click to download full resolution via product page](#)

Generalized workflow for ceftobiprole pneumonia clinical trials.

TARGET Trial (ABSSSI)

The TARGET trial was a Phase 3 study designed to evaluate ceftobiprole for the treatment of ABSSSI.[16][17][18]


- Inclusion Criteria: Adult patients with ABSSSI requiring IV antibiotic therapy.[16]

- Treatment: Ceftobiprole 500 mg IV every 8 hours versus vancomycin 1 g (or 15 mg/kg) IV every 12 hours plus aztreonam 1 g IV every 12 hours.[19]
- Primary Endpoints:
 - FDA: Early clinical response at 48-72 hours, defined as a $\geq 20\%$ reduction in lesion size. [16][17][19]
 - EMA: Investigator-assessed clinical success at the TOC visit.[16][17]
- Non-inferiority Margin: 10%.[16]

ERADICATE Trial (SAB)

The ERADICATE trial was a Phase 3 study assessing ceftobiprole's efficacy in complicated *S. aureus* bacteremia.[20][21][22][23]

- Inclusion Criteria: Adult patients with complicated SAB, including those with right-sided infective endocarditis.[24]
- Treatment: Ceftobiprole 500 mg IV every 6 hours for 8 days, then every 8 hours, versus daptomycin 6-10 mg/kg IV every 24 hours. Aztreonam was optional in the daptomycin arm for Gram-negative coverage.[20][23]
- Primary Endpoint: Overall clinical success at 70 days post-randomization, adjudicated by a blinded committee. Success required survival, symptom improvement, SAB clearance, no new SAB complications, and no other potentially effective antibiotics.[20][23][24]
- Non-inferiority Margin: 15%.[24]



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Mechanisms of action and antimicrobial activity of ceftobiprole - PMC [pmc.ncbi.nlm.nih.gov]

- 2. Mechanisms of action and antimicrobial activity of ceftobiprole - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Ceftobiprole - Page 2 [medscape.com]
- 4. medscape.com [medscape.com]
- 5. Results of a Double-Blind, Randomized Trial of Ceftobiprole Treatment of Complicated Skin and Skin Structure Infections Caused by Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Ceftobiprole versus ceftriaxone $\pm$ linezolid in Community-Acquired Bacterial Pneumonia (CABP): Re-analysis of a randomized, phase 3 study using 2020 FDA guidance | PLOS One [journals.plos.org]
- 7. journals.plos.org [journals.plos.org]
- 8. Ceftobiprole versus ceftriaxone $\pm$ linezolid in Community-Acquired Bacterial Pneumonia (CABP): Re-analysis of a randomized, phase 3 study using 2020 FDA guidance - PMC [pmc.ncbi.nlm.nih.gov]
- 9. filehosting.pharmacm.com [filehosting.pharmacm.com]
- 10. Ceftobiprole for the treatment of pneumonia: a European perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 11. dovepress.com [dovepress.com]
- 12. A Phase 3 Randomized Double-Blind Comparison of Ceftobiprole Medocaril Versus Ceftazidime Plus Linezolid for the Treatment of Hospital-Acquired Pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
- 13. A phase 3 randomized double-blind comparison of ceftobiprole medocaril versus ceftazidime plus linezolid for the treatment of hospital-acquired pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. academic.oup.com [academic.oup.com]
- 16. Ceftobiprole Compared With Vancomycin Plus Aztreonam in the Treatment of Acute Bacterial Skin and Skin Structure Infections: Results of a Phase 3, Randomized, Double-blind Trial (TARGET) - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Ceftobiprole Compared With Vancomycin Plus Aztreonam in the Treatment of Acute Bacterial Skin and Skin Structure Infections: Results of a Phase 3, Randomized, Double-blind Trial (TARGET) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. physiciansweekly.com [physiciansweekly.com]

- 19. basilea.com [basilea.com]
- 20. LB2302. Ceftobiprole Compared to Daptomycin With or Without Optional Aztreonam for the Treatment of Complicated Staphylococcus aureus (SAB): Results of a Phase 3, Randomized, Double-Blind Trial (ERADICATE) - PMC [pmc.ncbi.nlm.nih.gov]
- 21. c53ac34983397363b9e2-fa85729df59db74d0fed9dc21ffea231.ssl.cf1.rackcdn.com [c53ac34983397363b9e2-fa85729df59db74d0fed9dc21ffea231.ssl.cf1.rackcdn.com]
- 22. basilea.com [basilea.com]
- 23. contagionlive.com [contagionlive.com]
- 24. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
- To cite this document: BenchChem. [Ceftobiprole Medocaril: A Comparative Meta-Analysis of Clinical Trial Outcomes]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3132767#meta-analysis-of-clinical-trials-involving-ceftobiprole-medocaril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com